Cas no 10231-96-6 (5-Methyl-sorbic Acid Ethyl Ester)

• Product Name: 5-Methyl-sorbic Acid Ethyl Ester
• CAS No: 10231-96-6
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 1063365
• PubChem ID: 12277545
• Update Time: 2025-10-18

5-Methyl-sorbic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-sorbic Acid Ethyl Ester
• 5-Methyl-sorbic Acid
• 54542-32-4
• starbld0001881
• 10231-96-6
• 2,4-Hexadienoic acid, 5-methyl-, ethyl ester, (2E)-
• ethyl 5-methylhexa-2,4-dienoate
• Ethyl 5-Methyl-2,4-hexadienoate; 5-Methyl-2,4-hexadienoic Acid Ethyl Ester
• CHEMBL97194
• DB-253443
• ETHYL (2E)-5-METHYLHEXA-2,4-DIENOATE
• SCHEMBL13855471

• Inchi： 1S/C9H14O2/c1-4-11-9(10)7-5-6-8(2)3/h5-7H,4H2,1-3H3/b7-5+
• InChI Key： WANQTLPABDXASE-FNORWQNLSA-N
• SMILES： O(C(/C=C/C=C(\C)/C)=O)CC

Computed Properties

• Exact Mass: 154.099379685g/mol
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.920±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 82-83 ºC (9 Torr)
• Flash Point: 85.3±9.9 ºC,
• Solubility: Slightly soluble (2.6 g/l) (25 º C),

Additional information on 5-Methyl-sorbic Acid Ethyl Ester

Introduction to 5-Methyl-sorbic Acid Ethyl Ester (CAS No. 10231-96-6) and Its Emerging Applications in Chemical and Pharmaceutical Research

5-Methyl-sorbic Acid Ethyl Ester, identified by the Chemical Abstracts Service Number (CAS No.) 10231-96-6, is a compound of significant interest in the realm of chemical and pharmaceutical research. This ester derivative of methyl-sorbic acid has garnered attention due to its unique structural properties and potential applications in various scientific domains. The compound belongs to the class of organic esters, which are widely recognized for their versatility in chemical synthesis and biological interactions.

The molecular structure of 5-Methyl-sorbic Acid Ethyl Ester consists of a sorbic acid backbone with an ethyl ester group attached to the carboxyl moiety and a methyl substituent at the fifth carbon position. This configuration imparts distinct chemical reactivity and stability, making it a valuable intermediate in synthetic chemistry. The presence of both hydroxyl and ester functional groups allows for further derivatization, enabling the development of novel compounds with tailored properties.

In recent years, 5-Methyl-sorbic Acid Ethyl Ester has been explored for its potential applications in pharmaceutical research. Its structural similarity to naturally occurring polyphenols suggests possible roles in antioxidant and anti-inflammatory therapies. Studies have indicated that derivatives of sorbic acid exhibit promising activity against various pathogens, including bacteria and fungi, due to their ability to disrupt microbial cell membranes. This property has opened avenues for investigating 5-Methyl-sorbic Acid Ethyl Ester as a candidate for antimicrobial agents.

Moreover, the compound has shown promise in the field of material science, particularly in the development of biodegradable polymers. The ester functionality in 5-Methyl-sorbic Acid Ethyl Ester facilitates its incorporation into polymer backbones, enhancing material properties such as flexibility and biodegradability. Recent research has demonstrated its effectiveness in creating sustainable materials that can be used in packaging, medical implants, and other industrial applications.

The pharmaceutical industry has also been keen on exploring the therapeutic potential of 5-Methyl-sorbic Acid Ethyl Ester. Preliminary studies suggest that this compound may possess neuroprotective properties, making it a candidate for investigating treatments against neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of sorbic acid derivatives to cross the blood-brain barrier has been a key focus, as it opens up possibilities for targeted drug delivery systems.

Another area of interest is the use of 5-Methyl-sorbic Acid Ethyl Ester in agricultural applications. Its antimicrobial properties make it a suitable candidate for developing natural preservatives for food products, reducing reliance on synthetic chemicals. Additionally, research is ongoing into its potential as a plant growth regulator, where it may influence metabolic pathways to enhance crop yield and resistance to stressors.

The synthesis of 5-Methyl-sorbic Acid Ethyl Ester involves well-established organic chemistry techniques, including esterification reactions. Advanced synthetic methodologies have enabled higher yields and purities, facilitating more extensive research into its applications. The compound's stability under various conditions makes it suitable for long-term storage and transportation, ensuring consistent availability for scientific studies.

In conclusion, 5-Methyl-sorbic Acid Ethyl Ester (CAS No. 10231-96-6) represents a multifaceted compound with broad implications across multiple scientific disciplines. Its unique structural features and functional groups make it a versatile intermediate in chemical synthesis, while its biological activities open up possibilities for pharmaceutical interventions. As research continues to uncover new applications, the significance of this compound is expected to grow further, contributing to advancements in medicine, materials science, and agriculture.